N-methyl-N-phenylnaphthalene-2-carboxamide
Overview
Description
N-methyl-N-phenylnaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.3 g/mol. The purity is usually 95%.
The exact mass of the compound N-methyl-N-phenyl-2-naphthamide is 261.115364102 g/mol and the complexity rating of the compound is 334. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Histochemical Techniques
N-methyl-N-phenyl-2-naphthamide has been explored in histochemistry. It was found that certain naphthols and methylene compounds, including derivatives of naphthamide, serve as new reagents for demonstrating tissue oxidase activities. This application is significant for histochemical staining and might be utilized in electron microscopy, considering the complexing abilities of these dyes with various metals like mercury, molybdenum, and iron (Burstone, 1959).
Toxicity and Environmental Impact
Research has been conducted on the mode of action of N-phenyl-2-naphthylamine, a compound related to N-methyl-N-phenyl-2-naphthamide, in plants. It was identified as a toxicant impacting plant growth and photosynthesis. This compound acts intracellularly, causing cumulative damage over time in algae. Such findings are crucial for understanding the environmental impact and phytotoxic properties of these compounds (Altenburger et al., 2006).
Pharmaceutical Research
In pharmaceutical research, derivatives of naphthamides have been investigated for their anticoagulant effects. Studies have shown that amidines and tetrahydronaphthamides exhibit more activity than their aminoalkyl counterparts. This reveals potential applications in developing new anticoagulant drugs (Nguyen & Ma, 2017).
Impact on Algae
Another study on N-phenyl-2-naphthylamine’s effect on Chlorella vulgaris, a unicellular algae, revealed that exposure to this compound caused oxidative damage and inhibited photosynthesis. This research demonstrates the compound's significant impact on aquatic organisms, which is critical for assessing ecological risks associated with its presence in the environment (Qian et al., 2009).
Polymer Research
In polymer science, naphthyl methacrylates, including compounds related to N-methyl-N-phenyl-2-naphthamide, have been used to create various polymers. These polymers showed different tacticities, with those containing aromatic substituents like naphthyl groups being more isotactic. Such research contributes to the development of new materials with specific properties for industrial applications (Nishino, Nakahata, & Sakaguchi, 1971).
Molecular Interaction Studies
N-(substituted phenyl)-2-naphthamides have been studied to understand different intermolecular interactions in crystalline structures. These studies are essential for the development of materials and pharmaceuticals, as they provide insights into molecular stability and reactivity (Shukla, Saeed, Simpson, & Chopra, 2017).
Alzheimer's Disease Research
In medical research, a derivative of N-methyl-N-phenyl-2-naphthamide was used in PET scans to locate neurofibrillary tangles and beta-amyloid plaques in living Alzheimer's disease patients. This application is pivotal in diagnosing and monitoring Alzheimer's disease (Shoghi-Jadid et al., 2002).
Environmental Sensing
A complex involving a derivative of N-methyl-N-phenyl-2-naphthamide has been used as a highly selective sensor for mercury ions in aqueous solutions. Such sensors are crucial for monitoring environmental pollutants and ensuring water safety (Kanagaraj, Bavanidevi, Chow, & Pitchumani, 2014).
Properties
IUPAC Name |
N-methyl-N-phenylnaphthalene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO/c1-19(17-9-3-2-4-10-17)18(20)16-12-11-14-7-5-6-8-15(14)13-16/h2-13H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CICSJMNWCSOMDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90395497 | |
Record name | N-methyl-N-phenylnaphthalene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90395497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80192-95-6 | |
Record name | N-methyl-N-phenylnaphthalene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90395497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.